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Introduction

RU-301 is a small molecule inhibitor that functions as a pan-TAM (Tyro3, Axl, Mer) receptor
tyrosine kinase inhibitor.[1] It competitively blocks the dimerization site of these receptors,
preventing their activation by the ligand Gas6.[1] The TAM receptors are implicated in various
oncogenic processes, including cell survival, proliferation, migration, and immune evasion,
primarily through the activation of downstream signaling pathways such as PI3K/Akt,
MAPK/ERK, and NF-kB.[2] Overexpression of TAM receptors is associated with poor prognosis
and drug resistance in several cancers.[3] These application notes provide detailed protocols
for a suite of cell-based assays to effectively screen and characterize the efficacy of RU-301 in
vitro.

Mechanism of Action of RU-301

The following diagram illustrates the signaling pathway of TAM receptors and the inhibitory
action of RU-301.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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